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Compound of Interest

Compound Name: Codeine(1+)

Cat. No.: B1249403

Protocol for Quantifying Codeine in Plasma
using LC-MS/MS

This application note provides a detailed protocol for the sensitive and selective quantification
of codeine in human plasma using liquid chromatography-tandem mass spectrometry (LC-
MS/MS). This method is suitable for pharmacokinetic studies, clinical and forensic toxicology,
and drug monitoring.

Introduction

Codeine is a widely used opioid analgesic for the relief of mild to moderate pain.[1][2] Accurate
and reliable quantification of codeine in plasma is crucial for assessing therapeutic efficacy,
monitoring compliance, and investigating potential toxicity. LC-MS/MS offers high sensitivity
and specificity, making it the gold standard for bioanalytical applications.[3][4] This protocol
details a robust method for codeine quantification in plasma, including sample preparation,
chromatographic separation, and mass spectrometric detection.

Experimental Protocols
Materials and Reagents

e Codeine reference standard

e Codeine-d6 (internal standard, IS)
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o Acetonitrile (LC-MS grade)

¢ Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

e Ammonium formate

o Water (deionized, 18 MQ-cm)
e Human plasma (drug-free)

e 96-well collection plates

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting codeine from
plasma samples.

e To 100 pL of plasma sample in a microcentrifuge tube, add 20 pL of internal standard
working solution (Codeine-d6, 100 ng/mL in methanol).

o Add 300 pL of ice-cold acetonitrile to precipitate plasma proteins.

e Vortex the mixture for 1 minute.

e Centrifuge at 10,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube or a 96-well plate.

o Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the initial mobile phase (e.g., 95:5 water:acetonitrile
with 0.1% formic acid).

» Vortex briefly and inject into the LC-MS/MS system.

Liquid Chromatography (LC)
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e LC System: A high-performance or ultra-high-performance liquid chromatography
(HPLC/UPLC) system.

e Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 um particle size) is
commonly used.[5][6]

e Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in acetonitrile.
e Flow Rate: 0.4 mL/min.

e Injection Volume: 5 pL.

e Column Temperature: 40°C.

e Gradient Elution:

0-0.5 min: 5% B

[¢]

[¢]

0.5-2.5 min: 5-95% B

2.5-3.0 min: 95% B

[e]

o

3.1-4.0 min: 5% B (re-equilibration)

Mass Spectrometry (MS)

e Mass Spectrometer: A triple quadrupole mass spectrometer.

« lonization Source: Electrospray ionization (ESI) in positive ion mode.[1][5]
e Multiple Reaction Monitoring (MRM) Transitions:

o The precursor to product ion transitions for codeine and its internal standard are
monitored. A common transition for codeine is m/z 300.2 - 165.1.[5][6] For the internal
standard, codeine-d6, the transition would be m/z 306.2 — 165.1.

¢ |Instrument Parameters:
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[e]

Capillary Voltage: 3.5 kV

o

Source Temperature: 150°C

[¢]

Desolvation Temperature: 400°CJ[3]

[¢]

Collision Gas: Argon

[e]

Nebulizer Gas: Nitrogen

Data Presentation
Calibration Curve

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the calibration standards. The linear dynamic

range for codeine in plasma is typically from 0.2 to 100 ng/mL.[5][6]

Concentration (ng/mL)

Peak Area Ratio (AnalytellS)

0.2 (LLOQ) Example Value
0.5 Example Value
1 Example Value
5 Example Value
10 Example Value
25 Example Value
50 Example Value
100 (ULOQ) Example Value

LLOQ: Lower Limit of Quantification, ULOQ: Upper Limit of Quantification

Method Validation Parameters

The method should be validated for linearity, precision, accuracy, recovery, and matrix effect

according to regulatory guidelines.
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Parameter Acceptance Criteria Example Result

Linearity (r?) >0.99 > 0.995

Intra-day Precision (%CV) < 15% (< 20% for LLOQ) <10%

Inter-day Precision (%CV) < 15% (< 20% for LLOQ) <12%

Intra-day Accuracy (%Bias) + 15% (£ 20% for LLOQ) Within = 10%

Inter-day Accuracy (%Bias) + 15% (+ 20% for LLOQ) Within + 13%

Recovery (%) Consistent and reproducible > 85%

Matrix Effect (%) Within 85-115% Within acceptable range
Visualizations
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Caption: Experimental workflow for Codeine quantification in plasma.
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Caption: Logical relationship for Codeine quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["protocol for quantifying Codeine(1+) in plasma using
LC-MS/MS"]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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